Cas no 61533-55-9 (2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-)

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- structure
61533-55-9 structure
Product Name:2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
CAS No:61533-55-9
MF:C26H30N4O4
MW:462.540806293488
CID:475915
PubChem ID:71394881
Update Time:2025-04-19

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-[2-[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]ethyl]-1-(2-phenylethyl)piperazine-2,6-dione
    • 61533-55-9
    • 4,4'-(Ethane-1,2-diyl)bis[1-(2-phenylethyl)piperazine-2,6-dione]
    • DTXSID00816547
    • 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
    • Inchi: 1S/C26H30N4O4/c31-23-17-27(18-24(32)29(23)13-11-21-7-3-1-4-8-21)15-16-28-19-25(33)30(26(34)20-28)14-12-22-9-5-2-6-10-22/h1-10H,11-20H2
    • InChI Key: GZXCSUGNWNJXMG-UHFFFAOYSA-N
    • SMILES: O=C1CN(CC(N1CCC1C=CC=CC=1)=O)CCN1CC(N(CCC2C=CC=CC=2)C(C1)=O)=O

Computed Properties

  • Exact Mass: 462.2269
  • Monoisotopic Mass: 462.22670545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 81.24
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd